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Compound of Interest

(S)-3"-Hydroxy Pravastatin
Compound Name:

Sodium Salt
CAS No.: 722504-45-2
Cat. No.: B563425

Get Quote

\ J

Immediate Safety & Hazard Profile

Before handling waste, operators must understand the nature of the hazard to select the
correct PPE and containment strategy.[1]
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Parameter Specification Operational Implication

Use for waste manifesting and

CAS Number 136657-41-5 (or 722504-45-2) _
inventory tracking.[1]
] ] ] Strict Zero-Exposure policy for
Bio-Hazard Class Reproductive Toxin (Repr. 2) )
pregnant/nursing personnel.[1]
Liver, Muscle Tissue Long-term exposure

Target Organs ) ) o ]
(Rhabdomyolysis potential) monitoring required.[1]

. e ZERO SEWER DISCHARGE.
High (HMG-CoA inhibition in

Aquatic Toxicity o Strictly prohibited from drain
aquatic life) di L[]
isposal.

Manage as Non-Hazardous
RCRA Status (US) Non-Listed (Not P or U listed) Pharmaceutical Waste
(incineration required).[1]

Personal Protective Equipment (PPE) Matrix

e Respiratory: N95 minimum; P100/HEPA respirator recommended during weighing or spill
cleanup to prevent inhalation of particulates.[1]

e Dermal: Double nitrile gloves (0.11 mm min thickness).[1]
e Ocular: Safety glasses with side shields.[1]

Waste Classification & Logic

Why do we incinerate if it's not RCRA hazardous?

Although (S)-3"-Hydroxy Pravastatin is not a P-listed or U-listed waste under US EPA
regulations (40 CFR 261.33), it is a biologically active pharmaceutical ingredient (API).[1]

» Ecological Impact: Statins are "pseudo-persistent” in the environment.[1] Wastewater
treatment plants (WWTPSs) are often unable to fully degrade the hydroxy-metabolites, leading
to accumulation in surface waters which disrupts the endocrine and sterol synthesis
pathways of aquatic organisms.[1]
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» Regulatory Best Practice: Under the EPA's Management Standards for Hazardous Waste
Pharmaceuticals (Subpart P), the industry standard for non-creditable pharmaceutical waste
is combustion (incineration) to ensure destruction of the active moiety.[1]

Step-by-Step Disposal Protocol
Phase A: Solid Waste (Powders, Contaminated
Consumables)

Applicable to: Expired reference standards, weighing boats, contaminated gloves, and spill
cleanup materials.[1]

e Segregation: Do not mix with general trash or biohazard (infectious) waste.[1][2] Use a
dedicated container labeled "Pharmaceutical Waste - For Incineration Only."[1]

» Containment:
o Place the solid waste into a polyethylene bag (minimum 4 mil thickness).[1]
o Seal the bag with a zip-tie or heat seal.[1]
o Place the sealed bag into a rigid, white or blue high-density polyethylene (HDPE) drum.[1]

o Labeling: Apply a label reading: Non-Hazardous Pharmaceutical Waste. Contains: (S)-3"-
Hydroxy Pravastatin Sodium Salt.[1][3][4]

Phase B: Liquid Waste (Stock Solutions, HPLC Effluent)

Applicable to: Dissolved standards in water, methanol, or DMSO.[1]
e Solvent Compatibility: Determine the primary solvent.[1]
o Agqueous/Buffer:[1] Collect in "Agueous Pharmaceutical Waste" carboys.[1]
o Organic (MeOH/DMSO): Collect in "Organic Pharmaceutical Waste" carboys.[1]

e Adsorption (Small Spills/Volumes): For volumes <50 mL, it is operationally efficient to absorb
the liquid onto an inert solid (vermiculite or diatomaceous earth) and dispose of it as Solid
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Waste (Phase A) to reduce liquid waste disposal costs.[1]

o Neutralization:DO NOT attempt to chemically neutralize the statin activity in-house (e.g., via
bleach).[1] Chemical oxidation may produce unknown byproducts.[1] Thermal destruction is
the only validated method.[1]

Phase C: Final Destruction[1]

e Transport: Hand over to a licensed waste hauler (e.g., Veolia, Clean Harbors, Stericycle).[1]
e Manifesting: Ensure the waste profile lists "Non-RCRA Pharmaceutical Waste."[1]

o Method: The waste must be sent to a Waste-to-Energy (WtE) facility or a High-Temperature
Incinerator.[1]

Visualized Workflow: Disposal Decision Tree

The following diagram illustrates the logical flow for handling this compound, ensuring no
environmental release.
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Caption: Operational logic flow for segregating and destroying Pravastatin metabolite waste,
prioritizing incineration.

Emergency Spill Response (Immediate Action)
If a powder spill occurs outside of a containment hood:
o Evacuate & PPE: Clear the immediate area. Don N95/P100 respirator and double gloves.[1]

o Contain: Cover the powder gently with damp paper towels to prevent dust aerosolization.[1]
Do not dry sweep.[5]

e Clean:
o Wipe up the damp powder.[1]
o Clean the surface with a soap/water solution (surfactants help lift the sodium salt).[1]
o Follow with a 70% Isopropanol wipe to remove organic residues.[1]

o Dispose: All cleanup materials (towels, gloves) enter the Phase A (Incineration) stream.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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